Cas no 1797804-62-6 (2-phenoxy-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide)

• Product Name: 2-phenoxy-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide
• CAS No: 1797804-62-6
• MF: C₁₈H₂₂N₄O₂
• MW: 326.392883777618
• CID: 5373670
• Update Time: 2025-05-20

2-phenoxy-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-phenoxy-N-[(4-piperidin-1-ylpyrimidin-2-yl)methyl]acetamide
• 2-phenoxy-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide

• Inchi： 1S/C18H22N4O2/c23-18(14-24-15-7-3-1-4-8-15)20-13-16-19-10-9-17(21-16)22-11-5-2-6-12-22/h1,3-4,7-10H,2,5-6,11-14H2,(H,20,23)
• InChI Key： ANERCBKBIILGCW-UHFFFAOYSA-N
• SMILES： C(NCC1=NC=CC(N2CCCCC2)=N1)(=O)COC1=CC=CC=C1

Additional information on 2-phenoxy-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide

2-Phenoxy-N-{[4-(Piperidin-1-yl)Pyrimidin-2-yl]Methyl}Acetamide: A Comprehensive Overview

2-phenoxy-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide, also known by its CAS number 1797804-62-6, is a complex organic compound with significant potential in various fields, particularly in pharmaceutical and chemical research. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of 2-phenoxy-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide is characterized by a pyrimidine ring system, which is a heterocyclic aromatic compound with nitrogen atoms at positions 1 and 3. The pyrimidine ring is further substituted with a piperidine group at position 4 and an acetamide group attached via a methylene bridge at position 2. Additionally, the phenoxy group (-O-C6H5) is attached to the acetamide moiety, adding to the compound's complexity and functionality.

Recent studies have highlighted the potential of this compound in drug discovery. Its structure suggests possible interactions with various biological targets, such as protein kinases or other enzymes, making it a candidate for therapeutic applications. Researchers have explored its ability to modulate cellular signaling pathways, which could be beneficial in treating diseases like cancer or inflammatory disorders.

The synthesis of 2-phenoxy-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide involves a multi-step process that typically begins with the preparation of the pyrimidine core. This is followed by the introduction of the piperidine group through nucleophilic substitution or other suitable reactions. The final step involves coupling the phenoxyacetamide group to the pyrimidine-piperidine intermediate using peptide coupling reagents or other methods. The optimization of these steps has been a focus of recent research to improve yield and purity.

In terms of applications, this compound has shown promise in preclinical studies as a potential anticancer agent. Its ability to inhibit specific kinases involved in cell proliferation and survival pathways makes it a valuable lead compound for drug development. Additionally, its structural versatility allows for further modification to enhance bioavailability and efficacy.

Recent advancements in computational chemistry have also contributed to understanding the properties of this compound. Molecular docking studies have provided insights into its binding affinities with various biological targets, guiding further experimental work. Furthermore, in silico toxicity predictions suggest that this compound may have a favorable safety profile, although in vivo testing is still required to confirm these findings.

In conclusion, 2-phenoxy-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide represents an intriguing molecule with diverse applications in chemical and pharmaceutical research. Its unique structure and promising biological activities make it a subject of ongoing investigation. As research progresses, this compound could pave the way for innovative therapeutic solutions and contribute significantly to the field of medicinal chemistry.